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Compound of Interest

Compound Name: 1-Phenylnonan-1-one

Cat. No.: B041317 Get Quote

An In-Depth Technical Guide to 1-Phenylpentan-
1-one
Disclaimer: Initial searches for "1-Phenylnonan-1-one" did not yield sufficient public data to

create an in-depth technical guide. Due to the similarity in nomenclature and the availability of

extensive research, this guide will focus on 1-Phenylpentan-1-one. It is presumed that this is

the compound of interest.

This technical guide provides a comprehensive overview of 1-Phenylpentan-1-one, also known

as Valerophenone, tailored for researchers, scientists, and drug development professionals.

The document covers its chemical identity, physical and chemical properties, synthesis

protocols, and applications.

Chemical Identity and Molecular Structure
1-Phenylpentan-1-one is an aromatic ketone.[1] It consists of a pentanoyl group attached to a

benzene ring.[1] This structure makes it a member of the alkyl-phenylketone class of organic

compounds.[2]

CAS Number: 1009-14-9[3][4][5]

Molecular Structure:
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The molecular structure of 1-Phenylpentan-1-one is characterized by a phenyl group bonded to

the carbonyl carbon of a pentanone chain.[6]

Systematic IUPAC Name: 1-phenylpentan-1-one[1][3]

Common Synonyms: Valerophenone, Butyl phenyl ketone, Pentanophenone[3][4]

The structural formula can be represented as follows: A five-carbon chain with a ketone

functional group at the first carbon, which is also attached to a phenyl group.[6]

Physicochemical and Computational Data
A summary of the key quantitative data for 1-Phenylpentan-1-one is presented below for easy

reference and comparison.

Property Value Reference(s)

Molecular Formula C₁₁H₁₄O [3][4][5]

Molecular Weight 162.23 g/mol [1][3][5]

Melting Point -9 °C [1][7]

Boiling Point 245.0 °C at 760 mmHg [1]

105-107 °C at 5 mmHg [7]

Density 0.98 g/mL [7]

Refractive Index 1.5143 [7]

Water Solubility 0.17 g/L (Predicted) [2]

logP 3.12 (Predicted) [2]

Polar Surface Area 17.07 Å² (Predicted) [2]

SMILES CCCCC(=O)C1=CC=CC=C1 [3][5]
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Experimental Protocols: Synthesis of 1-
Phenylpentan-1-one
The synthesis of phenyl ketones is a fundamental process in organic chemistry. While specific,

detailed experimental protocols for the synthesis of 1-Phenylpentan-1-one are not extensively

detailed in the provided search results, a general and widely applicable method is the Friedel-

Crafts acylation. Additionally, the synthesis of a related compound, 2-Bromo-1-phenyl-pentan-

1-one, from 1-phenyl-1-pentanone is described, indicating a pathway for further

functionalization.

Synthesis of 2-Bromo-1-phenyl-pentan-1-one from 1-Phenyl-1-pentanone

This protocol describes the bromination of 1-phenyl-1-pentanone.[8]

Materials: 1-phenyl-1-pentanone, ethereal solution, solid anhydrous aluminum chloride,

liquid bromine, sodium bicarbonate solution, anhydrous magnesium sulfate.[8]

Procedure:

Cool an ethereal solution of 1-phenyl-1-pentanone in an ice bath.[8]

Slowly add solid anhydrous aluminum chloride to the solution.[8]

Immediately following the addition of aluminum chloride, add approximately 0.1 molar

equivalents of liquid bromine.[8]

Stir the reaction mixture for 10 minutes. A color change from light orange to colorless

should be observed.[8] If no color change occurs at 0°C, allow the mixture to warm to

room temperature and react for several hours.[8]

Slowly add another 0.9 molar equivalents of liquid bromine to the solution over at least 5

minutes.[8]

Upon completion of the reaction, neutralize the mixture with a sodium bicarbonate

solution.[8]

Separate the organic layer and dry it with anhydrous magnesium sulfate.[8]
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Filter the solution to remove the drying agent and concentrate the filtrate under reduced

pressure to obtain a light-colored oily substance.[8]

Purify the residue using column chromatography to yield the final product, 2-Bromo-1-

phenyl-pentan-1-one.[8]

Applications in Research and Drug Development
1-Phenylpentan-1-one serves as an intermediate in organic synthesis and for scientific

research.[8][9] While direct applications in drug development for 1-phenylpentan-1-one are not

explicitly detailed, the related compound, 1-phenylpentan-3-one, is a valuable starting material

for the synthesis of pharmaceutical intermediates, particularly for potential CNS-active agents.

[10]

Derivatives of 1-phenylpentan-3-one, such as 3-amino-1-phenylpentane derivatives, are being

investigated as anticonvulsant agents.[10] These compounds are hypothesized to modulate the

activity of GABAᴀ receptors in the central nervous system.[10]

The synthesis of 2-Bromo-1-phenyl-pentan-1-one also points to its utility as a precursor for

introducing further chemical diversity, as the bromine atom can be readily displaced or

transformed.[8]

Visualizations
The following diagrams illustrate key logical and experimental workflows related to the

synthesis and application of phenylpentanones.
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General Workflow for Synthesis and Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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